Cas no 2137982-41-1 (2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(3-methoxypropyl)acetamide)

• Product Name: 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(3-methoxypropyl)acetamide
• CAS No: 2137982-41-1
• MF: C₈H₁₅N₅O₂
• MW: 213.237000703812
• CID: 6122230
• PubChem ID: 165847200
• Update Time: 2025-08-02

2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(3-methoxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(3-methoxypropyl)acetamide
• 2137982-41-1
• EN300-1113624

• Inchi： 1S/C8H15N5O2/c1-15-4-2-3-10-8(14)6-13-5-7(9)11-12-13/h5H,2-4,6,9H2,1H3,(H,10,14)
• InChI Key： XKRQIJIOAXESSH-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(CN1C=C(N)N=N1)=O

Computed Properties

• Exact Mass: 213.12257474g/mol
• Monoisotopic Mass: 213.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(3-methoxypropyl)acetamide

Compound CAS No. 2137982-41-1: 2-(4-Amino-1H-1,2,3-Triazol-1-Yl)-N-(3-Methoxypropyl)Acetamide

The compound with CAS number 2137982-41-1, known as 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(3-methoxypropyl)acetamide, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with an acetamide group and a methoxypropyl substituent. The combination of these functional groups imparts the molecule with versatile chemical properties, making it a valuable compound for various applications.

The triazole ring system in this compound is a key structural feature that contributes to its stability and reactivity. Triazoles are heterocyclic compounds with three nitrogen atoms in the ring, which are known for their ability to form strong hydrogen bonds and exhibit high thermal stability. The presence of the amino group (-NH₂) on the triazole ring further enhances its potential for participating in hydrogen bonding and other non-covalent interactions. This makes the compound suitable for applications in drug design, where such interactions are critical for bioavailability and target binding.

The acetamide group (-CONH-) in the molecule plays a crucial role in modulating the physicochemical properties of the compound. Acetamides are known for their ability to improve solubility and reduce toxicity in biological systems. The methoxypropyl group (-OCH₂CH₂CH₂-) attached to the nitrogen atom of the acetamide further enhances these properties by introducing a hydrophilic moiety into the molecule. This makes the compound potentially useful in pharmaceutical formulations where solubility and bioavailability are key considerations.

Recent studies have highlighted the potential of this compound as a precursor for more complex molecules with therapeutic applications. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive compounds targeting specific disease pathways. The versatility of this compound lies in its ability to undergo various chemical transformations, such as alkylation, acylation, and substitution reactions, which can be exploited to generate derivatives with enhanced biological activity.

In addition to its role in drug discovery, this compound has also been investigated for its potential applications in materials science. Its ability to form stable complexes through hydrogen bonding makes it a promising candidate for use in supramolecular chemistry and self-assembling materials. Researchers have reported on its use as a building block for constructing advanced materials with tailored properties, such as stimuli-responsive polymers and nanomaterials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole ring system. Various methods have been developed to synthesize triazoles, including click chemistry approaches that utilize azides and alkynes under copper-catalyzed conditions. Once the triazole core is established, subsequent steps involve functionalization with the acetamide and methoxypropyl groups through nucleophilic substitution or coupling reactions.

From an environmental perspective, this compound has been studied for its biodegradability and eco-toxicological profile. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe disposal and industrial use. However, further studies are required to fully understand its impact on aquatic ecosystems and develop strategies for minimizing environmental risks.

In conclusion, the compound CAS No. 2137982-41-1 represents a versatile building block with significant potential across multiple disciplines. Its unique structure combines functional groups that confer stability, reactivity, and solubility, making it a valuable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both medicinal chemistry and materials innovation.